Cas no 1804064-85-4 (1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one
• CAS No: 1804064-85-4
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• CID: 4974997
• Update Time: 2025-06-13

1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2FO/c10-5-8(13)3-6-1-2-7(12)4-9(6)11/h1-2,4H,3,5H2
• InChI Key： QAOLXEMSOIVEAT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(CBr)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one (CAS No. 1804064-85-4)

1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1804064-85-4, this molecule represents a unique structural framework that combines bromine and fluorine substituents, making it a potentially valuable intermediate in the synthesis of biologically active agents. The presence of both bromine and fluorine atoms introduces distinct electronic and steric properties, which can be exploited in the design of novel therapeutic compounds.

The compound’s structure, featuring a propan-2-one backbone substituted with a 2-bromo-4-fluorophenyl group, positions it as a versatile building block for further chemical modifications. Such modifications are crucial in drug discovery pipelines, where the precise tuning of molecular properties can significantly influence pharmacokinetic and pharmacodynamic profiles. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex heterocyclic scaffolds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in enhancing drug efficacy and metabolic stability. The 2-bromo-4-fluorophenyl moiety in this compound aligns with this trend, as fluorine atoms are known to improve binding affinity and resistance to enzymatic degradation. This makes 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one a promising candidate for further exploration in the development of small-molecule drugs targeting various therapeutic areas.

In the context of academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) for potential drug candidates. For instance, researchers have investigated its derivatives as inhibitors of specific enzyme targets, demonstrating promising preliminary results. The ability to modify the bromophenyl group allows for systematic exploration of different substitution patterns, which can reveal critical insights into molecular recognition processes.

The synthesis of 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination reactions on pre-formed ketone precursors, followed by functional group interconversions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system with high regioselectivity.

From a computational chemistry perspective, the electronic properties of this molecule have been analyzed using density functional theory (DFT) and other quantum mechanical methods. These studies provide valuable insights into the reactivity and interaction patterns of the bromine and fluorine atoms, guiding experimental design and predicting potential side reactions. Such computational approaches are increasingly integral to modern drug discovery workflows, enabling rapid screening of large chemical libraries.

The pharmaceutical industry has shown interest in halogenated compounds due to their broad spectrum of biological activities. 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one exemplifies how strategic incorporation of halogen atoms can modulate drug-like properties such as lipophilicity and binding affinity. Recent patents and scientific literature describe its use as a key intermediate in synthesizing kinase inhibitors, anticancer agents, and antimicrobial compounds.

In conclusion, 1-Bromo-3-(2-bromo-4-fluorophenyl)propan-2-one (CAS No. 1804064-85-4) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of bromine and fluorine substituents makes it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for halogenated intermediates, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.